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Compound of Interest

Compound Name: Pyrene-4,5-dione

Cat. No.: B1221838 Get Quote

An In-depth Technical Guide to Pyrene-4,5-dione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyrene-4,5-dione, a key

intermediate in the synthesis of advanced materials and a molecule of interest for various

chemical applications. This document outlines its chemical and physical properties, detailed

synthesis protocols, and its role as a versatile building block.

Core Properties of Pyrene-4,5-dione
Pyrene-4,5-dione, also known as 4,5-Pyrenedione or Pyrene-4,5-quinone, is a quinone

derivative of pyrene.[1][2] It is formed by the oxidation of pyrene at the 4 and 5 positions,

resulting in the introduction of two ketone functional groups.[1] This structural modification

significantly alters the electronic and chemical properties of the parent pyrene core.[1] It is a

polycyclic aromatic hydrocarbon (PAH) derivative.[3]

Molecular Structure:

Chemical Formula: C₁₆H₈O₂[1][4]

CAS Number: 6217-22-7[1][2][3][4]

Molecular Weight: 232.23 g/mol [1]
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The molecular structure consists of a pyrene core with two ketone groups at the 4 and 5

positions.

Physicochemical Data:

Property Value Source

Appearance
Light yellow to orange

crystalline powder
[2]

Density 1.433 g/cm³ [4]

Boiling Point 467.6 °C at 760 mmHg [4]

Flash Point 202.2 °C [4]

Purity (typical) >98.0% (GC) [2]

InChI Key
JKCATVQPENLMQJ-

UHFFFAOYSA-N
[1]

Experimental Protocols: Synthesis of Pyrene-4,5-
dione
Several methods for the gram-scale synthesis of Pyrene-4,5-dione have been developed,

focusing on improved yields, scalability, and purity, often eliminating the need for

chromatographic purification.[5][6][7][8][9][10]

Method 1: Ruthenium-Catalyzed Oxidation with Potassium Persulfate[5][7][9][10]

This protocol provides a reliable and scalable method for producing high-purity Pyrene-4,5-
dione.

Materials:

Pyrene (10.0 g, 49.6 mmol)

Potassium persulfate (K₂S₂O₈) (95.0 g, 0.35 mol)
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Potassium carbonate (K₂CO₃) (95.0 g, 0.48 mol)

Ruthenium(IV) oxide hydrate (RuO₂·nH₂O) (1.00 g, 7.51 mmol)

Dichloromethane (CH₂Cl₂)

Water (H₂O)

Procedure:

A 1 L round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.

Charge the flask with solid pyrene, K₂S₂O₈, K₂CO₃, and RuO₂·nH₂O.[10]

Add a biphasic solvent mixture of CH₂Cl₂ and H₂O.

Heat the mixture to reflux and stir vigorously for 14-24 hours.[5][10]

After the reaction is complete, cool the mixture to room temperature.

The product is isolated through simple extraction to separate the dione from inorganic

byproducts.[5][6][10] This method's high purity output often negates the need for

chromatographic purification.[5][10]

Method 2: Scalable Synthesis with N-Methylimidazole Additive[8]

This modified procedure improves the ease of workup for large-scale synthesis.

Materials:

Pyrene (5.00 g, 24.72 mmol)

N-methylimidazole (NMI) (0.10 g, 1.22 mmol)

Ruthenium(III) chloride hydrate (RuCl₃·3H₂O) (0.65 g, 2.49 mmol)

Sodium periodate (NaIO₄)

Dichloromethane (DCM) (100 mL)
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Tetrahydrofuran (THF) (100 mL)

Water (H₂O) (125 mL)

Procedure:

Dissolve Pyrene, NMI, and RuCl₃·3H₂O in a solvent mixture of DCM, THF, and H₂O.[8]

The reaction utilizes the RuCl₃/NaIO₄ catalytic system for oxidation.[8]

The addition of 5 mol% NMI has been shown to marginally improve the yield and

significantly improve the ease of the workup.[8]

Advanced Applications and Further Reactions
Pyrene-4,5-dione is a valuable precursor for a variety of advanced materials and chemical

transformations.

Synthesis of Pyrene-4,5,9,10-tetraone:

Pyrene-4,5-dione can be further oxidized to Pyrene-4,5,9,10-tetraone, another important

building block.[5]

Protocol using Ruthenium(IV) oxide/Sodium periodate:

Combine Pyrene-4,5-dione (7.15 g, 0.50 mol), RuO₂·nH₂O (0.72 g, 0.75 mol), and NaIO₄

(35.80 g, 0.17 mol) in a mixture of CH₃CN (200 mL) and H₂O (100 mL).[5]

Stir the resulting slurry vigorously at room temperature for 2 hours.[5]

Dilute the mixture with 200 mL of H₂O and collect the precipitate by suction filtration.[5]

Wash the filter cake with H₂O and dry to afford the tetraone product.[5]

Applications in Materials Science:

Organic Light-Emitting Diodes (OLEDs): It is a starting material for highly efficient blue light-

emitting materials.[3] For instance, 9-Phenyl-10-(4-(pyren-1-yl)phenyl)-9H-pyreno[4,5-
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d]imidazole (PyPI-Py), synthesized from Pyrene-4,5-dione, has been used in non-doped

blue OLEDs exhibiting high brightness and efficiency.[3]

Covalent Organic Frameworks (COFs): Pyrene-4,5-dione serves as a fundamental building

block for constructing COFs used in organic electronics.[3]

Organic Fluorophores: Through a facile one-pot self-condensation, Pyrene-4,5-dione can be

used to synthesize a new class of π-conjugated organic fluorophores.[11]

Photocatalysis: It has been demonstrated as a metal-free, visible-light organic photocatalyst

capable of mediating various photochemical reactions, including photooxidation, energy

transfer, photoredox, and hydrogen atom transfer (HAT) reactions.[12]

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway from pyrene to its dione and tetraone

derivatives.
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Synthesis of Pyrene Quinones

Pyrene

K₂S₂O₈, RuO₂·nH₂O,
K₂CO₃, CH₂Cl₂/H₂O, Reflux

Pyrene-4,5-dione

NaIO₄, RuO₂·nH₂O,
CH₃CN/H₂O, RT CrO₃, Acetic Acid, Reflux

Pyrene-4,5,9,10-tetraone

Click to download full resolution via product page

Caption: Synthetic routes from Pyrene to Pyrene-4,5-dione and Pyrene-4,5,9,10-tetraone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/OP/en/p/P3004
https://www.tcichemicals.com/OP/en/p/P3004
https://www.ossila.com/products/pyrene-dione
https://www.chemsrc.com/en/cas/6217-22-7_88116.html
https://pubs.acs.org/doi/10.1021/acs.joc.5c01542
https://acs.digitellinc.com/p/s/improved-synthesis-of-pyrene-45-dione-and-pyrene-45-910-tetraone-poster-board-216-599735
https://acs.digitellinc.com/p/s/improved-synthesis-of-pyrene-45-dione-and-pyrene-45-910-tetraone-poster-board-216-599735
https://pubs.acs.org/doi/abs/10.1021/acs.joc.5c01542
https://www.researchgate.net/publication/309817854_Synthesis_of_Pyrene-45-dione_on_a_15_g_Scale
https://pubmed.ncbi.nlm.nih.gov/41045228/
https://pubmed.ncbi.nlm.nih.gov/41045228/
https://pubs.acs.org/doi/pdf/10.1021/acs.joc.5c01542
https://pubmed.ncbi.nlm.nih.gov/31668081/
https://pubmed.ncbi.nlm.nih.gov/31668081/
https://chemrxiv.org/engage/chemrxiv/article-details/68ad9b39728bf9025e5a60fe
https://www.benchchem.com/product/b1221838#pyrene-4-5-dione-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1221838#pyrene-4-5-dione-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1221838#pyrene-4-5-dione-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1221838#pyrene-4-5-dione-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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